Cas no 2228265-16-3 (2-amino-3-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol
• CAS No: 2228265-16-3
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 6524575
• PubChem ID: 165753206
• Update Time: 2025-06-09

2-amino-3-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol
• 2228265-16-3
• EN300-1925481

• Inchi： 1S/C10H13BrClNO/c1-10(13,6-14)5-7-2-3-8(11)4-9(7)12/h2-4,14H,5-6,13H2,1H3
• InChI Key： WKGGESPMWHRRDP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CC(C)(CO)N

Computed Properties

• Exact Mass: 276.98690g/mol
• Monoisotopic Mass: 276.98690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol

Research Brief on 2-amino-3-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol (CAS: 2228265-16-3)

2-amino-3-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol (CAS: 2228265-16-3) is a chiral amino alcohol derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a building block for drug discovery and development. This compound features a unique structural motif combining a halogenated aromatic ring with a β-amino alcohol moiety, which is often associated with biological activity. Recent studies have explored its utility as an intermediate in the synthesis of pharmacologically active molecules, particularly in the context of central nervous system (CNS) disorders and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor for novel GABA_A receptor modulators. Researchers utilized the chiral center of 2-amino-3-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol to develop stereoselective analogs with improved binding affinity to specific GABA_A receptor subtypes. The study demonstrated that derivatives of this compound showed promising anxiolytic activity in animal models with reduced sedative effects compared to classical benzodiazepines.

In the antimicrobial field, a recent patent application (WO2023051234) disclosed the use of 2228265-16-3 as a key intermediate for synthesizing novel quinolone derivatives with enhanced activity against drug-resistant bacterial strains. The bromo-chloro substitution pattern on the phenyl ring was found to significantly influence the compounds' ability to penetrate bacterial cell walls and inhibit DNA gyrase.

From a synthetic chemistry perspective, several innovative approaches to the asymmetric synthesis of 2-amino-3-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol have been reported. A 2024 paper in Organic Letters described a biocatalytic route using engineered aminotransferases that achieved >99% ee with high yield, addressing previous challenges in stereocontrol for this class of compounds.

Pharmacokinetic studies of related derivatives suggest that the methyl group at the β-position may confer metabolic stability by protecting against oxidative deamination, while the halogenated aromatic system appears to influence distribution properties. These characteristics make 2228265-16-3 an attractive scaffold for further medicinal chemistry optimization.

Current research directions include exploring the compound's potential in targeted protein degradation strategies (PROTACs) and as a fragment for covalent inhibitor development. The presence of both nucleophilic (amino) and electrophilic (halogenated aryl) centers in the molecule offers unique opportunities for designing bifunctional chemical probes.

Future studies are needed to fully elucidate the structure-activity relationships of derivatives based on this scaffold and to evaluate their therapeutic potential in various disease models. The compound's versatility as a synthetic intermediate continues to make it a valuable tool for drug discovery programs across multiple therapeutic areas.